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This document provides detailed application notes and protocols for the high-yield extraction
and purification of Uvidin C, a drimane sesquiterpene with notable biological activities. Uvidin
C is primarily isolated from the fungus Lactarius uvidus and has demonstrated potential as an
insect antifeedant.[1] These protocols are designed to offer a comprehensive guide for
obtaining Uvidin C in high purity for research and development purposes.

Introduction to Uvidin C

Uvidin C is a naturally occurring sesquiterpenoid with the molecular formula C1sH260s.[2][3] It

belongs to the drimane class of sesquiterpenes, which are known for a wide range of biological
activities, including antifungal and antifeedant properties.[4][5][6][7] The primary natural source
of Uvidin C is the mushroom Lactarius uvidus.[2][8] The protocols outlined below are based on
established methods for the extraction and purification of sesquiterpenes from fungal matrices.
[O1[10][11][12][13]
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Chemical Structure of Uvidin C:

e Molecular Formula: CisH2603

e Molecular Weight: 254.36 g/mol
o Class: Drimane Sesquiterpene

Experimental Protocols
High-Yield Extraction of Uvidin C from Lactarius uvidus

This protocol describes a method for the efficient extraction of Uvidin C from the fruiting bodies
of Lactarius uvidus. The use of a non-polar solvent followed by a more polar solvent ensures
the extraction of a broad range of secondary metabolites, including Uvidin C.

Materials and Reagents:

Fresh or freeze-dried fruiting bodies of Lactarius uvidus

e Liquid nitrogen

* n-Hexane (ACS grade)

o Ethyl acetate (ACS grade)

e Methanol (ACS grade)

e Diatomaceous earth

 Rotary evaporator

o High-speed blender or grinder

« Filter paper (Whatman No. 1)

Glass chromatography column

Protocol:

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Sample Preparation:
o Freshly collected fruiting bodies of Lactarius uvidus should be cleaned of any debris.

o Freeze-dry the cleaned mushrooms to a constant weight to remove water, which can
interfere with the extraction process.

o Grind the freeze-dried fungal material into a fine powder using a high-speed blender with
liquid nitrogen to aid in cell disruption.

e Initial Extraction (Defatting):
o Suspend the fungal powder in n-hexane at a 1:10 (w/v) ratio in an Erlenmeyer flask.

o Stir the suspension for 24 hours at room temperature on a magnetic stirrer. This step
removes non-polar compounds like fatty acids.

o Filter the mixture through Whatman No. 1 filter paper. Collect the fungal biomass and
discard the n-hexane filtrate.

o Air-dry the defatted fungal biomass to remove any residual n-hexane.

e Secondary Extraction of Uvidin C:

[¢]

Resuspend the defatted fungal powder in ethyl acetate at a 1:10 (w/v) ratio.

[¢]

Stir the suspension for 48 hours at room temperature.

[e]

Filter the mixture through Whatman No. 1 filter paper. Collect the ethyl acetate filtrate.

o

Repeat the extraction of the fungal biomass with fresh ethyl acetate two more times to
ensure complete extraction.

o

Combine all the ethyl acetate filtrates.

e Concentration of the Crude Extract:

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Concentrate the combined ethyl acetate extracts under reduced pressure using a rotary
evaporator at a temperature not exceeding 40°C to obtain a crude extract.

Purification of Uvidin C

This protocol details a two-step chromatographic process for the purification of Uvidin C from
the crude extract to a high degree of purity.

Materials and Reagents:
e Crude Uvidin C extract
« Silica gel (60 A, 70-230 mesh)
e n-Hexane (HPLC grade)
o Ethyl acetate (HPLC grade)
e Methanol (HPLC grade)
e Preparative High-Performance Liquid Chromatography (HPLC) system with a C18 column
e Thin Layer Chromatography (TLC) plates (silica gel 60 F2s4)
 Vanillin-sulfuric acid staining solution
Protocol:
 Silica Gel Column Chromatography (Primary Purification):
o Prepare a silica gel slurry in n-hexane and pack it into a glass chromatography column.

o Dissolve the crude extract in a minimal amount of ethyl acetate and adsorb it onto a small
amount of silica gel.

o Allow the solvent to evaporate, and then load the dried, adsorbed sample onto the top of
the prepared column.
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o Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-
hexane and gradually increasing the polarity with ethyl acetate (e.g., 9:1, 8:2, 7:3, etc.).

o Collect fractions of the eluate and monitor the separation using TLC.

o Spot the collected fractions on a TLC plate, develop the plate in an appropriate solvent
system (e.g., n-hexane:ethyl acetate 7:3), and visualize the spots by spraying with vanillin-
sulfuric acid reagent and heating.

o Combine the fractions containing Uvidin C based on the TLC analysis.

o Evaporate the solvent from the combined fractions to obtain a Uvidin C-enriched fraction.

e Preparative HPLC (Final Purification):

Dissolve the Uvidin C-enriched fraction in methanol.

o

o Purify the sample using a preparative HPLC system equipped with a C18 column.

o Elute with an isocratic or gradient system of methanol and water. The exact conditions
may need to be optimized based on the specific HPLC system and column.

o Monitor the elution profile with a UV detector (a suitable wavelength for detection should
be determined, typically around 210-220 nm for sesquiterpenes).

o Collect the peak corresponding to Uvidin C.
o Evaporate the solvent from the collected fraction to yield highly purified Uvidin C.

o Confirm the purity of the final product using analytical HPLC and its identity using
spectroscopic methods such as NMR and Mass Spectrometry.

Quantitative Data

The yield of Uvidin C can vary depending on the fungal strain, growth conditions, and
extraction efficiency. The following table provides reported yields of other drimane
sesquiterpenes from fungal sources to offer a general reference for expected yields.
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Compound Fungal Source Yield Reference
) ) Cladosporium 19.4% (from
9a-hydroxydrimendiol _ _ , [14]
antarcticum drimendiol)

3B-hydroxydrimendiol

Cladosporium _ _
) 35% (from drimendiol)  [14]
antarcticum

9B- Cladosporium 41.6% (from [14]

hydroxyepidrimendiol antarcticum epidrimendiol)

Drimenin Drimys winteri 0.0011% [15]

Drimenol Drimys winteri 0.015% [15]
Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the extraction and purification of Uvidin C.
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Caption: Workflow for Uvidin C extraction and purification.
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Generalized Signhaling Pathway for Antifeedant Activity

The antifeedant activity of many sesquiterpenes is linked to the activation of stress-response
signaling pathways in insects, such as the NF-kB and JNK pathways.[16][17] The following
diagram depicts a generalized model of how Uvidin C might exert its antifeedant effects by
inducing these pathways, leading to the production of deterrent proteins and apoptosis.
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Caption: Generalized antifeedant signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [High-Yield Extraction and Purification of Uvidin C:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12774749/docs#high-yield-extraction-and-
purification-of-uvidin-c-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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